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Compound of Interest

Compound Name: Iveme

Cat. No.: B1236460

Ensuring safety and environmental stewardship in research and development is paramount.
This document provides essential, step-by-step guidance for the proper disposal of lvermectin
and associated waste materials in a laboratory setting, aligning with safety protocols and
environmental regulations.

For researchers, scientists, and drug development professionals, understanding the correct
disposal procedures for chemical compounds like lvermectin is a critical component of
laboratory safety and responsible environmental practice. lvermectin, classified as an
environmentally hazardous substance, requires specific handling and disposal methods to
prevent harm to personnel and ecosystems.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to the following safety
measures:

e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
glasses with side shields or goggles, and a lab coat.[1] In case of inadequate ventilation or
potential for dust or aerosol generation, respiratory protection should be used.[2]

» Avoid Contamination: Do not eat, drink, or smoke in areas where Ivermectin is handled.[1][2]
Wash hands thoroughly after handling.[1][2]
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» Spill Management: In the event of a spill, avoid generating dust.[1] For liquid spills, use an
inert absorbent material.[2][3] Collect all spilled material and contaminated absorbent into a
suitable, sealed container for disposal.[1][3] Prevent any release into the environment,
including drains and waterways.[1][2][3]

Ivermectin Waste Classification and Disposal
Overview

Ivermectin and its related waste are categorized as hazardous and environmentally hazardous.
The primary disposal route for all forms of lvermectin waste is through an approved and
licensed hazardous waste disposal facility.
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Waste Type

Recommended Disposal
Method

Key Considerations

Unused/Expired Ivermectin
(Solid)

Collection by a licensed
hazardous waste disposal

company for incineration.

Must be in a clearly labeled,

sealed container.

Unused/Expired Ivermectin
(Liquid)

Collection by a licensed
hazardous waste disposal

company for incineration.

Must be in a clearly labeled,
sealed, and leak-proof

container.

Contaminated Labware (e.qg.,

gloves, pipette tips, vials)

Segregate as chemically
contaminated waste. Place in
a designated, labeled, and
sealed container for collection
by a hazardous waste disposal

company.

Do not mix with general
laboratory or biohazardous

waste.

Contaminated Sharps (e.qg.,

needles, scalpels)

Place in a puncture-resistant,
approved sharps container that
is clearly labeled as chemically

contaminated with Ivermectin.

To be collected by a licensed
hazardous waste disposal

company.

Empty Ivermectin Containers

Should be taken to an
approved waste handling site
for recycling or disposal. If not
specified otherwise, dispose of

as unused product.[1][2]

Triple-rinsing may be required
by local regulations before
recycling. The rinsate should
be collected as hazardous

waste.

Experimental Workflow for Ivermectin Disposal in a
Laboratory Setting

The following diagram outlines the logical workflow for the proper segregation and disposal of
various types of lvermectin waste generated in a laboratory.
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Caption: Workflow for the safe disposal of Ivermectin waste.

Detailed Disposal Procedures
Step 1: Waste Identification and Segregation

Properly identify all waste streams containing lvermectin. This includes pure chemical,
solutions, contaminated consumables, and spill cleanup materials. Segregate these from other
laboratory waste streams such as general, infectious, or radioactive waste. Never mix
incompatible wastes.[4]
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Step 2: Packaging and Labeling

e Solid and Liquid Ivermectin Waste: Collect in a dedicated, compatible, and sealable
container.[4] For liquid waste, ensure the container is leak-proof.[3] The container must be
clearly labeled as "Hazardous Waste" and include the chemical name "lvermectin."”

o Contaminated Labware: Place in a durable, leak-proof bag or container.[5] This container
should also be labeled as "Hazardous Waste" and indicate contamination with lvermectin.

o Contaminated Sharps: Immediately place all sharps into a designated, puncture-resistant
sharps container.[6] The container must be labeled to indicate chemical contamination with
Ivermectin.

Step 3: Storage

Store all lvermectin hazardous waste in a designated satellite accumulation area within the
laboratory.[6] This area should be secure, well-ventilated, and away from general laboratory
traffic. Ensure all containers are kept closed except when adding waste.[6]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup for the lvermectin waste.[6] Do
not attempt to dispose of lvermectin waste through standard trash or down the drain.[4][7]

Environmental Impact and Regulatory Compliance

Ivermectin is known to be highly toxic to aquatic invertebrates and can persist in the
environment.[4] Improper disposal can lead to the contamination of soil and water, posing a
significant risk to non-target organisms. Adherence to these disposal protocols is not only a
matter of safety but also a legal requirement under regulations from agencies such as the
Environmental Protection Agency (EPA). Ivermectin is classified for transport with UN numbers
UN 3077 (for solid) and UN 3082 (for liquid), designating it as an environmentally hazardous
substance.[1][2]

By following these procedures, laboratory professionals can ensure the safe and responsible
disposal of lvermectin, minimizing risks to themselves, the community, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. merck.com [merck.com]
. merck.com [merck.com]

. merck.com [merck.com]

1
2
3
e 4. documents.uow.edu.au [documents.uow.edu.au]
5. Laboratory waste | Staff Portal [staff.ki.se]

6. odu.edu [odu.edu]

7. slu.edu [slu.edu]

« To cite this document: BenchChem. [Proper Disposal of Ivermectin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236460#iveme-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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